1-(2-Fluorophenyl)-3-phenyl-1-H-pyrazole

• Molecular Formula: C15H11FN2
• Molecular Weight: 238.26 g/mol
• IUPAC Name: 1-(2-fluorophenyl)-3-phenylpyrazole
• InChI: InChI=1S/C15H11FN2/c16-13-8-4-5-9-15(13)18-11-10-14(17-18)12-6-2-1-3-7-12/h1-11H
• InChI Key: UEMDJCLQXUBSEA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C=C2)C3=CC=CC=C3F

Description

1-(2-Fluorophenyl)-3-phenyl-1-H-pyrazole is a useful research compound. Its molecular formula is C15H11FN2 and its molecular weight is 238.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Add dioxane (7 mL) to a mixture of 3-phenyl-1H-pyrazole (2 g, 13.9 mmol), copper iodide (132 mg, 0.05 mmol) and potassium carbonate (555 mg, 4.2 mmol). Add 2-fluoroiodobenzene (1.94 mL, 16.6 mmol), trans-cyclohexyldiamine (0.35 mL, 2.78 mmol). Heat at 110° C. for about 18 hours. Cool to RT and filter through a silica gel pad eluting with ethyl acetate. Concentrate and purify (silica gel chromatography, eluting with hexane:ethyl acetate 84:16) to give the desired compound (36%).